2-bromo-N-ethyl-N-phenylbenzamide
Overview
Description
2-bromo-N-ethyl-N-phenylbenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as Bromadol and is a potent analgesic agent that has been found to be more effective than other commonly used painkillers. In
Scientific Research Applications
Photosynthesis Inhibition
2-bromo-N-ethyl-N-phenylbenzamide derivatives have been investigated for their ability to inhibit photosynthetic electron transport (PET). These compounds, particularly 5-Bromo- and 3,5-dibromo-2-hydroxy-N-phenylbenzamides, show varying degrees of PET inhibition based on their lipophilicity and the electronic properties of the substituent in the N-phenyl moiety. They primarily interact with chlorophyll a and aromatic amino acids in the pigment-protein complexes of photosystem 2, affecting the donor side of PS 2 (Kráľová et al., 2013).
Palladium-Catalyzed Arylations
Palladium-catalyzed direct arylation of heteroarene C-H bonds using bromobenzamides, including 2-bromo-N-ethyl-N-phenylbenzamide, facilitates the creation of heteroaryl benzamides. This process showcases a selective approach to C-C cross-coupling, particularly effective with 4-bromobenzamides and a variety of heteroarenes, leading to the C5-arylation of heteroarenes without forming C-N bonds or coupling two bromobenzamides (Chen et al., 2013).
Selenium-Containing Heterocycles Synthesis
In the realm of heterocyclic chemistry, 2-bromo-N-ethyl-N-phenylbenzamide plays a role in the synthesis of selenium-containing heterocycles. The compound partakes in reactions leading to the formation of selenourea derivatives, which subsequently interact with activated bromomethylene compounds to generate 1,3-selenazol-2-amines. This process underscores the compound's utility in the intricate synthesis of heterocyclic compounds (Zhou et al., 2000).
properties
IUPAC Name |
2-bromo-N-ethyl-N-phenylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14BrNO/c1-2-17(12-8-4-3-5-9-12)15(18)13-10-6-7-11-14(13)16/h3-11H,2H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FWYAXCBWHIURMN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1=CC=CC=C1)C(=O)C2=CC=CC=C2Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14BrNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20967000 | |
Record name | 2-Bromo-N-ethyl-N-phenylbenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20967000 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
304.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-bromo-N-ethyl-N-phenylbenzamide | |
CAS RN |
5257-26-1 | |
Record name | 2-Bromo-N-ethyl-N-phenylbenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20967000 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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